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Compound of Interest

Compound Name: 1-Bromoeicosane

CAS No.: 4276-49-7

Cat. No.: B1265406

Get Quote

1-Bromoeicosane is a long-chain alkyl halide.[1][2] It exists as a white to pale yellow

crystalline solid at room temperature.[1][3] Its long hydrocarbon chain makes it hydrophobic

and generally insoluble in water, but soluble in organic solvents like chloroform and slightly

soluble in methanol.[1][4]

Table 1: Physicochemical Properties of 1-Bromoeicosane
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Property Value Reference(s)

Molecular Formula C₂₀H₄₁Br [1][4][5]

Molecular Weight 361.44 g/mol [4][6][7]

Appearance
White to pale yellow crystalline

powder/solid
[1][3][8]

Melting Point 36-39 °C [1][4][6]

Boiling Point 386 °C [3][4]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[6][7]

Vapor Pressure <1 mmHg (at 20 °C) [4][6][7]

Vapor Density 12.5 (vs air) [4][6]

Storage Class 11 - Combustible Solids [6][7]

InChI Key
CZASMUMJSKOHFJ-

UHFFFAOYSA-N
[6][7]

Infrared (IR) spectroscopy of 1-Bromoeicosane reveals characteristic absorption bands for C-

H stretching vibrations (2800-3000 cm⁻¹) and CH₂ bending vibrations. The C-Br stretching

vibration is typically observed at lower frequencies.[1]

Hazard Identification and Toxicology
1-Bromoeicosane is classified as a hazardous chemical.[9] The primary hazards are skin and

eye irritation.[8][9]

Table 2: Hazard Identification and GHS Classification
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Serious Eye

Damage/Eye Irritation

(Category 2A)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

(Source:[4][8][9][10])

Toxicological Summary:

Routes of Exposure: The principal routes of exposure are inhalation, ingestion, and skin or

eye contact.[9]

Acute Effects: Direct contact causes skin irritation, which may manifest as redness, pain, and

inflammation.[9] It causes serious eye irritation, leading to redness and pain.[9] Inhalation of

dust may cause respiratory tract irritation.[11]

Chronic Effects: Specific quantitative toxicity data such as LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%) for 1-Bromoeicosane are not readily available in the reviewed

literature. However, prolonged or repeated exposure to alkylating agents like long-chain alkyl

bromides may pose risks to organs such as the liver and kidneys.[6] Chronic exposure to

bromide ions can lead to a condition known as "bromism," with neurological and psychiatric

symptoms, though this is more associated with bromide salts than intact alkyl bromides.[12]

[13]

Signaling Pathways: There is no specific information available regarding signaling pathways

uniquely affected by 1-Bromoeicosane. Its toxicity is primarily attributed to its properties as

a skin and eye irritant.[8][9]

Experimental Protocols
Strict adherence to established protocols is essential when working with 1-Bromoeicosane to

minimize exposure and ensure a safe laboratory environment.
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Protocol 1: Standard Handling Procedure
This protocol outlines the standard procedure for weighing and using 1-Bromoeicosane in a

laboratory setting.

1. Engineering Controls:

All work involving 1-Bromoeicosane powder must be conducted in a certified chemical fume
hood to minimize inhalation exposure.[9]
Ensure an eyewash station and safety shower are readily accessible and unobstructed.[14]

2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles with side-shields or a face shield
conforming to EN166 (EU) or OSHA 29 CFR 1910.133 standards.[9][15]
Skin Protection: Wear a flame-retardant lab coat, long-sleeved clothing, and closed-toe
shoes.[9]
Hand Protection: Use chemical-resistant, impervious gloves (e.g., Nitrile rubber).[15] Inspect
gloves for integrity before each use. Dispose of contaminated gloves as hazardous waste.
[11]
Respiratory Protection: For operations that may generate significant dust concentrations, an
approved/certified dust mask (e.g., N95) or respirator should be used.[7][9]

3. Step-by-Step Handling Methodology:

Prepare the work area within the chemical fume hood by laying down absorbent bench
paper.
Assemble all necessary equipment (spatula, weigh boat, glassware) within the hood.
Don the required PPE as specified above.
Carefully open the 1-Bromoeicosane container, avoiding any agitation that could create
airborne dust.
Using a clean spatula, carefully transfer the desired amount of solid to a weigh boat or
directly into the reaction vessel.
Securely close the main container of 1-Bromoeicosane.
Wipe down the spatula and any contaminated surfaces within the hood with a damp paper
towel. Dispose of the towel in the designated solid hazardous waste container.
Proceed with the experimental procedure.
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Upon completion, decontaminate the work area and properly dispose of all waste materials
according to Protocol 3.
Remove PPE in the correct order (gloves first), and wash hands thoroughly with soap and
water.[11]

Protocol 2: Emergency Spill Cleanup (Solid)
This protocol is for minor spills (<1 pound) of 1-Bromoeicosane that can be handled by trained

laboratory personnel. For larger spills, evacuate the area and contact the institution's

Environmental Health and Safety (EHS) department.[1]

1. Immediate Response:

Alert personnel in the immediate vicinity of the spill.
If the spill occurs outside a fume hood, evacuate the area and prevent re-entry.
Ensure the area is well-ventilated, if safe to do so.

2. Spill Cleanup Methodology:

Don the appropriate PPE as described in Protocol 1, including respiratory protection.
Carefully sweep the solid 1-Bromoeicosane into a dustpan or use a scoop. Avoid actions
that create airborne dust.[1][7]
Place the collected solid into a heavy-duty, sealable plastic bag or a designated solid
hazardous waste container.[1][7]
After the bulk of the material is removed, decontaminate the spill area. Wipe the surface with
a wet paper towel or spill pad.[1]
Place all contaminated cleaning materials (paper towels, pads, gloves) into the same
hazardous waste bag.[1]
Seal the bag or container securely.
Affix a hazardous waste label to the container, clearly identifying the contents as "1-
Bromoeicosane spill debris."[16]
Arrange for waste pickup with your institution's EHS department.
Thoroughly wash hands and any exposed skin with soap and water.

Protocol 3: Hazardous Waste Disposal
1-Bromoeicosane is a halogenated hydrocarbon and must be disposed of as hazardous

waste.[16]
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1. Waste Segregation:

CRITICAL: Never mix halogenated waste with non-halogenated waste streams.[10][16]
Keeping them separate is crucial for proper disposal and cost management.[16]
Collect solid waste (e.g., excess reagent, contaminated weigh boats, gloves, paper towels)
in a designated container separate from liquid waste.

2. Waste Collection and Labeling Methodology:

Obtain a designated hazardous waste container that is in good condition with a secure, tight-
fitting lid.[16]
Affix a hazardous waste tag to the container before adding the first drop or particle of waste.
[16][17]
As waste is added, update the tag with the chemical name ("1-Bromoeicosane") and its
approximate quantity.[16]
Keep the waste container closed at all times, except when adding waste.[17]
Store the waste container in a designated Satellite Accumulation Area (SAA), preferably
within a fume hood or a ventilated cabinet. The container should be in secondary
containment (e.g., a chemically resistant tub).[16]
Once the container is full (leave at least 5% headspace for expansion), submit a waste
pickup request to your institution's EHS department.[16]

Emergency Procedures
First Aid Measures
Immediate action is required in case of exposure.[9]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open. Remove contact lenses if present and easy to do so. Continue rinsing. If eye

irritation persists, seek immediate medical attention.[9]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, get medical attention.[9]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention.[9]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and obtain immediate medical attention.[9]

Fire-Fighting Measures
1-Bromoeicosane is a combustible solid.[4][6]

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, water spray,

or alcohol-resistant foam.[9]

Unsuitable Extinguishing Media: No information available, but a solid stream of water may be

ineffective for powdered materials.[11]

Hazardous Combustion Products: In a fire, toxic fumes may be released, including carbon

monoxide (CO), carbon dioxide (CO₂), and hydrogen bromide gas.[9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Mandatory Visualizations
The following diagrams illustrate key workflows for the safe management of 1-
Bromoeicosane.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Conduct Risk Assessment
(Review SDS)

2. Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

3. Don Required PPE
(Goggles, Lab Coat, Gloves)

4. Prepare Work Area
(Absorbent Paper)

5. Weigh/Transfer Solid
(Minimize Dust)

6. Securely Close Container

7. Proceed with Experiment

8. Decontaminate Work Area

9. Dispose of Waste
(per Protocol 3)

10. Doff PPE & Wash Hands
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Spill of 1-Bromoeicosane Occurs

1. Alert Others
Evacuate Area

2. Assess Spill Size

3. Don Full PPE
(Gloves, Goggles, Respirator)

Minor Spill
(<1 lb)

Evacuate Immediately
Call EHS/Emergency Services

Major Spill
(>1 lb) or Unsure

4. Sweep/Scoop Solid
(Avoid creating dust)

5. Place Debris in
Sealed Waste Bag

6. Decontaminate Area
with Wet Wipes

7. Label Waste Bag
'Hazardous Waste'

Add wipes to bag

Contact EHS for Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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